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Compound of Interest

Compound Name: Bis-PEG8-acid

Cat. No.: B606185

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Bis-
PEGB8-acid, a bifunctional PEG linker integral to bioconjugation, drug delivery systems, and the
development of PROTACs and antibody-drug conjugates (ADCSs).[1][2][3][4][5] While generally
considered non-hazardous, adherence to proper laboratory protocols is essential to ensure
personnel safety and maintain the integrity of this critical reagent.

Core Concepts and Applications

Bis-PEG8-acid, also known by its IUPAC name 4,7,10,13,16,19,22,25-octaoxaoctacosanedioic
acid, is a hydrophilic polyethylene glycol (PEG) derivative. Its key feature is the presence of
terminal carboxylic acid groups, which can be activated to react with primary amine groups on
molecules such as proteins, peptides, or other compounds to form stable amide bonds. The
hydrophilic PEG spacer enhances the solubility of the resulting conjugate in aqueous media.

Quantitative Data Summary

A clear understanding of the physicochemical properties of Bis-PEG8-acid is fundamental to
its safe handling and application. The following table summarizes key quantitative data.
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Property Value Source(s)
Chemical Formula C20H38012

Molecular Weight 470.51 g/mol

CAS Number 1246189-43-4

Appearance Solid

Purity >97%

Soluble in water, DMSO, DCM,

Solubility DME

Experimental Protocols: A Framework for Safe
Handling

While specific experimental protocols will vary based on the application, the following outlines a
general framework for the safe handling of Bis-PEG8-acid in a laboratory setting. This is based
on standard practices for handling non-hazardous chemical reagents.

Receiving and Initial Inspection

e Procedure: Upon receipt, visually inspect the packaging for any signs of damage or leakage.
Verify that the product name, CAS number, and quantity match the order specifications.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Storage

o Short-Term Storage (days to weeks): Store in a dry, dark environment at 0 - 4°C.
e Long-Term Storage (months to years): For extended periods, store at -20°C.

o General Guidance: Keep the container tightly sealed to prevent moisture absorption.

Preparation of Stock Solutions
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e Procedure: To prepare a stock solution, allow the reagent to equilibrate to room temperature
before opening the container to prevent condensation. Weigh the desired amount of Bis-
PEG8-acid in a clean, dry container. Add the appropriate solvent (e.g., DMSO) and mix until
fully dissolved.

o PPE: Wear a lab coat, safety glasses, and chemical-resistant gloves.

Use in Reactions (e.g., Amide Coupling)

e Procedure: Conduct all reactions within a well-ventilated fume hood. The terminal carboxylic
acids of Bis-PEG8-acid can be reacted with primary amines in the presence of activating
agents like EDC or HATU.

e PPE: Alab coat, safety glasses, and appropriate gloves are mandatory.

Disposal

e Procedure: Dispose of unused material and waste in accordance with local, state, and
federal regulations. As it is considered a non-hazardous chemical, standard chemical waste
disposal procedures are typically appropriate.

Visualizing the Workflow: From Receipt to Disposal

The following diagram illustrates the key stages in the safe handling and use of Bis-PEG8-
acid.

Solution Preparation Experimental Use Disposal

Equilibrate to RT }—» Weigh Reagent }—» Dissolve in Solvent }—> Ei Eu ing
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Caption: A logical workflow for the safe handling of Bis-PEG8-acid.

Hazard Identification and Safety Precautions

Bis-PEG8-acid is generally shipped under ambient temperature as a hon-hazardous chemical.
However, as with any laboratory chemical, it is crucial to follow standard safety practices.

Eye Contact: May cause eye irritation. In case of contact, immediately flush eyes with plenty
of water for at least 15 minutes.

o Skin Contact: May cause skin irritation. In case of contact, wash off with soap and plenty of
water.

 Inhalation: May be harmful if inhaled. Move the person into fresh air.
 Ingestion: May be harmful if swallowed. Rinse mouth with water.

Always wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Bis-PEG8-acid:
o Eye/Face Protection: Use safety glasses with side-shields.
» Skin Protection: Wear appropriate protective gloves and a lab coat.

* Respiratory Protection: Not required under normal conditions of use. If dust is generated, a
dust mask may be appropriate.

Signaling Pathways and Logical Relationships

The primary role of Bis-PEG8-acid is as a linker in bioconjugation. The logical relationship in a
typical reaction is illustrated below.
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Caption: The reaction pathway for conjugating Bis-PEG8-acid.

By adhering to these guidelines, researchers can safely and effectively utilize Bis-PEG8-acid
in their drug development and bioconjugation endeavors. Always consult the specific Safety
Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. tebubio.com [tebubio.com]

e 2. medkoo.com [medkoo.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b606185?utm_src=pdf-body-img
https://www.benchchem.com/product/b606185?utm_src=pdf-body
https://www.benchchem.com/product/b606185?utm_src=pdf-body
https://www.benchchem.com/product/b606185?utm_src=pdf-custom-synthesis
https://www.tebubio.com/en_fr_eur/bis-peg8-acid-284bp-23993-500-mg.html
https://www.medkoo.com/products/23595
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. medchemexpress.com [medchemexpress.com]

4. Bis-PEG8-acid, 1246189-43-4 | BroadPharm [broadpharm.com]

5. Bis-PEG8-acid | 1246189-43-4 | WZB18943 | Biosynth [biosynth.com]
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Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606185#safety-and-handling-guidelines-for-bis-peg8-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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